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Compound of Interest

Compound Name: Ethyl 2-fluoro-6-iodobenzoate

Cat. No.: B1286850

2-Fluoro-6-iodobenzoic acid is a halogenated aromatic carboxylic acid that serves as a
valuable intermediate in the synthesis of complex organic molecules.[1] Its structure, featuring
a carboxylic acid group, a fluorine atom, and an iodine atom on a benzene ring, provides
multiple reactive sites for various chemical transformations.[1]

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-fluoro-6-iodobenzoic acid is
presented in the table below.

Property Value Reference
CAS Number 111771-08-5 [21[3]
Molecular Formula C7H4FIO2 [3]
Molecular Weight 266.01 g/mol [3]

White to cream to yellow to
Appearance [2]
pale brown powder

Melting Point 121.5-130.5°C [2]
Purity >97%
Storage 4°C, protect from light [3]

Synthesis of 2-Fluoro-6-iodobenzoic Acid
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2-Fluoro-6-iodobenzoic acid can be synthesized from 2-amino-6-fluorobenzoic acid as a
starting material. A general workflow for its synthesis is outlined below.
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2-Amino-6-fluorobenzoic acid

NaNOz, HCI

Diazotization

KI

Sandmeyer Reaction (lodination)

'

2-Fluoro-6-iodobenzoic acid
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Reaction

Dissolve 2-Fluoro-6-iodobenzoic acid in Ethanol

;

Add conc. H2S0a4

!

Reflux

Wome

Cool and Evaporate Ethanol

;

Dissolve in Dichloromethane

!

Wash with NaHCOs and Brine

Purifilation

Dry over Na2S0a4

;

Filter and Concentrate

!

Purify (Chromatography/Distillation)

;

Ethyl 2-fluoro-6-iodobenzoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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